Cas no 2171693-64-2 (2-cyclopropyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetic acid)

• Product Name: 2-cyclopropyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetic acid
• CAS No: 2171693-64-2
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 5846236
• PubChem ID: 165803991
• Update Time: 2025-06-13

2-cyclopropyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetic acid
• EN300-1494977
• 2171693-64-2
• 2-cyclopropyl-2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-2-yl}formamido)acetic acid

• Inchi： 1S/C26H28N2O6/c29-24(28-23(25(30)31)15-9-10-15)22-12-11-16(34-22)13-27-26(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-23H,9-14H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： NLQUMQVAWJEKPH-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1C(NC(C(=O)O)C1CC1)=O

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetic acid

Comprehensive Analysis of 2-cyclopropyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetic acid (CAS No. 2171693-64-2)

The compound 2-cyclopropyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetic acid (CAS No. 2171693-64-2) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-yl (Fmoc) protecting moiety, makes it a valuable intermediate in the development of novel therapeutics. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for drug discovery and biotechnology.

In recent years, the demand for peptide-based therapeutics has surged, driven by their high specificity and lower toxicity compared to traditional small-molecule drugs. This trend has increased interest in compounds like 2-cyclopropyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetic acid, which serve as critical building blocks in peptide synthesis. Researchers are particularly intrigued by its potential to enhance the stability and bioavailability of peptide drugs, addressing one of the key challenges in this field.

The cyclopropyl moiety in this compound is another area of interest. Cyclopropane rings are known to confer conformational rigidity and metabolic stability to molecules, making them attractive for drug design. This feature aligns with the growing focus on structure-activity relationships (SAR) in medicinal chemistry, where subtle structural modifications can significantly impact a drug's efficacy and safety profile. As such, 2-cyclopropyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetic acid is being explored for its potential to improve the pharmacokinetic properties of peptide-based drugs.

Another hot topic in the scientific community is the use of Fmoc-protected amino acids in automated peptide synthesis. The Fmoc group in this compound is a cornerstone of modern peptide chemistry, offering a balance between stability and ease of removal under mild conditions. This has made it a preferred choice for researchers working on high-throughput peptide libraries and combinatorial chemistry, where efficiency and reproducibility are paramount. The compound's role in these cutting-edge applications underscores its importance in advancing drug discovery.

From a synthetic perspective, the oxolan-2-yl (tetrahydrofuran) ring in 2-cyclopropyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetic acid adds another layer of complexity and utility. Tetrahydrofuran derivatives are often used to modulate the solubility and conformational flexibility of peptides, which can be critical for their biological activity. This aligns with the broader industry trend toward rational drug design, where every structural element is carefully chosen to optimize therapeutic outcomes.

In conclusion, 2-cyclopropyl-2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-2-yl}formamido)acetic acid (CAS No. 2171693-64-2) represents a fascinating intersection of peptide chemistry and drug development. Its multifaceted structure and functional groups make it a versatile tool for researchers tackling some of the most pressing challenges in modern medicine. As the demand for peptide therapeutics and precision medicine continues to grow, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.